Cas no 1171096-23-3 (2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole)

• Product Name: 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole
• CAS No: 1171096-23-3
• MF: C₁₇H₁₃F₃N₂OS
• MW: 350.358133077621
• CID: 6614423
• PubChem ID: 44116643
• Update Time: 2025-06-11

2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole
• 1171096-23-3
• 2-benzyl-5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-oxadiazole
• 2-benzyl-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole
• F0594-2819
• AKOS024585834

• Inchi： 1S/C17H13F3N2OS/c18-17(19,20)14-8-4-7-13(9-14)11-24-16-22-21-15(23-16)10-12-5-2-1-3-6-12/h1-9H,10-11H2
• InChI Key： GKUUNSMZXNDZFI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC2C=CC=CC=2)O1)CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 350.07006870g/mol
• Monoisotopic Mass: 350.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole

Introduction to 2-Benzyl-5-({3-(Trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole (CAS No. 1171096-23-3)

2-Benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole, with the CAS number 1171096-23-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a benzyl group and a trifluoromethyl-substituted phenylmethyl sulfanyl moiety imparts unique chemical and biological properties to this molecule.

The structure of 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole is characterized by a central 1,3,4-oxadiazole ring, which is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The benzyl group attached to the 2-position of the oxadiazole ring provides aromaticity and enhances the compound's solubility and stability. The trifluoromethyl-substituted phenylmethyl sulfanyl group at the 5-position introduces additional steric and electronic effects, contributing to the compound's reactivity and selectivity in various biological systems.

Recent studies have highlighted the potential of 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole in several therapeutic areas. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and interference with essential metabolic processes. These findings suggest that this compound could be further developed as a novel antibiotic to combat drug-resistant bacterial infections.

The pharmacokinetic properties of 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for systemic administration. Furthermore, it shows low toxicity in animal models, which is a critical factor for its potential use in clinical settings.

In terms of chemical synthesis, 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole can be prepared through a multi-step process involving the condensation of appropriate precursors followed by cyclization reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This accessibility to scalable synthesis methods is crucial for advancing the compound from bench to bedside.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. These trials are essential for validating the preclinical findings and determining the optimal dosing regimens for various therapeutic applications.

In conclusion, 2-benzyl-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-oxadiazole (CAS No. 1171096-23-3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable pharmacological properties and makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease contexts.